Cas no 19095-29-5 (Bicyclo[2.2.1]hept-5-en-2-ol,1,4,5,6,7,7-hexachloro-)

• Product Name: Bicyclo[2.2.1]hept-5-en-2-ol,1,4,5,6,7,7-hexachloro-
• CAS No: 19095-29-5
• MF: C₇H₄Cl₆O
• MW: 316.824056625366
• CID: 232950
• PubChem ID: 227082
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-en-2-ol,1,4,5,6,7,7-hexachloro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-en-2-ol,1,4,5,6,7,7-hexachloro-
• (1RS,2RS,4SR)-1,4,5,6,7,7-hexachlorobicyclo<2.2.1>hept-5-en-2-ol
• (+/-)-Alphaprodin
• (+-)-1,3-Diphenyl-hexan-1-on
• (+-)-1,3r-Dimethyl-4t-phenyl-4c-propionyloxy-piperidin
• (+-)-1,3r-dimethyl-4t-phenyl-4c-propionyloxy-piperidine
• (+-)-Alpkaprodin
• (1RS,2RS,4SR)-1,4,5,6,7,7-hexachlorobicyclo< 2.2.1> hept-5-e
• 1,3-diphenyl-1-hexanone
• 1,3-Diphenylhexan-1-on
• 1-Benzoyl-2-phenyl-pentan
• 1-Hexanone, 1,3-diphenyl-
• 2-endo-Hydroxy-1,4,5,6,7,7-hexachlor-5-norbornen
• alphaprodine
• CTK0B2631
• NSC120454
• NSC-120454
• 19095-29-5
• DTXSID50940684
• NSC-18245
• 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-en-2-ol
• NSC18245
• SCHEMBL9768617
• 34181-74-3

• Inchi： 1S/C7H4Cl6O/c8-3-4(9)6(11)2(14)1-5(3,10)7(6,12)13/h2,14H,1H2
• InChI Key： KPKKFLBYCOLRQR-UHFFFAOYSA-N
• SMILES： ClC12C(=C(C(CC1O)(C2(Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 313.83962
• Monoisotopic Mass: 313.839331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 3.58290